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Compound of Interest

Compound Name: Nae-IN-M22

Cat. No.: B2901657

Get Quote

1. Introduction

This document provides detailed application notes and protocols for the handling and use of

Nae-IN-M22, a potent, selective, and reversible inhibitor of the NEDD8-activating enzyme

(NAE). Nae-IN-M22 has been shown to inhibit the proliferation of multiple cancer cell lines and

induce apoptosis, making it a valuable tool for research in oncology and cell biology.[1][2][3]

2. Chemical and Physical Properties
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Property Value Reference

Synonyms

NEDD8 inhibitor M22, NEDD8-

activating Enzyme Inhibitor

M22

[4][5]

IUPAC Name

N-[2-(2,4-

dichlorophenyl)ethyl]-1-

(phenylmethyl)-4-

piperidinamine

Molecular Formula C₂₀H₂₄Cl₂N₂

Molecular Weight 363.33 g/mol

Appearance Solid

Purity ≥98%

3. Mechanism of Action

Nae-IN-M22 functions as a selective inhibitor of the NEDD8-activating enzyme (NAE), a critical

component of the neddylation pathway. Neddylation is a post-translational modification process

that conjugates the ubiquitin-like protein NEDD8 to target proteins. This process is essential for

the activity of cullin-RING E3 ubiquitin ligases (CRLs), which regulate the degradation of

numerous proteins involved in key cellular processes.

By inhibiting NAE, Nae-IN-M22 blocks the neddylation of cullins, leading to the accumulation of

CRL substrate proteins such as p27 and CDT1. This disruption of protein degradation

pathways ultimately results in cell cycle arrest, inhibition of cell proliferation, and induction of

apoptosis in cancer cells.
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Start

Seed cells in a 96-well plate

Incubate for 24 hours

Treat cells with varying
concentrations of Nae-IN-M22

Incubate for 48 hours

Add cell viability reagent
(e.g., MTT, CCK-8)

Incubate for 1-4 hours

Measure absorbance
 with a microplate reader

Analyze data and
 calculate GI50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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